Cas no 885277-13-4 (Quinazoline,4-chloro-5-methyl-2-phenyl-)
4-Chloro-5-methyl-2-phenylquinazoline is a substituted quinazoline derivative characterized by a chloro group at the 4-position and a methyl group at the 5-position of the quinazoline core, with a phenyl ring at the 2-position. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid aromatic framework and functional group substitutions enhance reactivity in cross-coupling and nucleophilic substitution reactions. The compound is particularly useful in the development of heterocyclic compounds for medicinal chemistry applications, including potential kinase inhibitors and antimicrobial agents. High purity and well-defined structural features ensure consistent performance in research and industrial settings.
885277-13-4 structure
Product Name:Quinazoline,4-chloro-5-methyl-2-phenyl-
CAS No:885277-13-4
MF:C15H11ClN2
MW:254.714242219925
MDL:MFCD04115231
CID:711419
PubChem ID:53407930
Update Time:2025-06-08
Quinazoline,4-chloro-5-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline,4-chloro-5-methyl-2-phenyl-
- 4-chloro-5-methyl-2-phenylquinazoline
- 4-Chloro-5-methyl-2-phenyl-quinazoline
- Quinazoline,4-chloro-5-methyl-2-phenyl
- 885277-13-4
- MFCD04115231
- AKOS012384103
- CS-0342241
- AB19743
- DTXSID60696120
- FT-0714876
-
- MDL: MFCD04115231
- Inchi: 1S/C15H11ClN2/c1-10-6-5-9-12-13(10)14(16)18-15(17-12)11-7-3-2-4-8-11/h2-9H,1H3
- InChI Key: FEJDIIICHHISEJ-UHFFFAOYSA-N
- SMILES: ClC1=C2C(C)=CC=CC2=NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 254.06100
- Monoisotopic Mass: 254.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78000
- LogP: 4.25860
Quinazoline,4-chloro-5-methyl-2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB538385-100 mg |
4-Chloro-5-methyl-2-phenyl-quinazoline; . |
885277-13-4 | 100MG |
€418.40 | 2023-07-11 | ||
| Chemenu | CM218044-1g |
4-Chloro-5-methyl-2-phenylquinazoline |
885277-13-4 | 97% | 1g |
$589 | 2022-08-31 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 79R0013-1g |
4-Chloro-5-methyl-2-phenyl-quinazoline |
885277-13-4 | 97% | 1g |
¥8726.45 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 79R0013-5g |
4-Chloro-5-methyl-2-phenyl-quinazoline |
885277-13-4 | 97% | 5g |
¥34958.27 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 79R0013-500mg |
4-Chloro-5-methyl-2-phenyl-quinazoline |
885277-13-4 | 97% | 500mg |
¥4800.42 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 79R0013-250mg |
4-Chloro-5-methyl-2-phenyl-quinazoline |
885277-13-4 | 97% | 250mg |
¥2841.78 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 79R0013-100mg |
4-Chloro-5-methyl-2-phenyl-quinazoline |
885277-13-4 | 97% | 100mg |
¥1853.72 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 79R0013-50mg |
4-Chloro-5-methyl-2-phenyl-quinazoline |
885277-13-4 | 97% | 50mg |
¥1364.05 | 2025-04-11 | |
| abcr | AB538385-250 mg |
4-Chloro-5-methyl-2-phenyl-quinazoline; . |
885277-13-4 | 250MG |
€610.50 | 2023-07-11 | ||
| abcr | AB538385-500 mg |
4-Chloro-5-methyl-2-phenyl-quinazoline; . |
885277-13-4 | 500MG |
€925.40 | 2022-07-28 |
Quinazoline,4-chloro-5-methyl-2-phenyl- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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